
2-Chloro-4-(4-methylsulfonylphenyl)phenol
literature review and background

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name:
2-Chloro-4-(4-

methylsulfonylphenyl)phenol

Cat. No.: B567031 Get Quote

An In-depth Technical Guide to 2-Chloro-4-(4-
methylsulfonylphenyl)phenol
For Researchers, Scientists, and Drug Development Professionals

Abstract
This technical guide provides a comprehensive review of the available scientific literature on 2-
Chloro-4-(4-methylsulfonylphenyl)phenol (CAS No. 20945-65-7). Due to the limited direct

research on this specific compound, this document also explores closely related chemical

structures, potential synthetic pathways, and its likely application as an intermediate in the

development of agrochemicals, particularly triketone herbicides. The guide includes a summary

of its chemical and physical properties, a postulated synthesis protocol, and an examination of

the mechanism of action of related herbicidal compounds. All quantitative data is presented in

structured tables, and relevant chemical and biological pathways are visualized using

diagrams.

Introduction
2-Chloro-4-(4-methylsulfonylphenyl)phenol is a halogenated aromatic sulfone. While not

extensively characterized in peer-reviewed literature, its chemical structure suggests its

potential as a key intermediate in the synthesis of biologically active molecules. The presence

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 6 Tech Support

https://www.benchchem.com/product/b567031?utm_src=pdf-interest
https://www.benchchem.com/product/b567031?utm_src=pdf-body
https://www.benchchem.com/product/b567031?utm_src=pdf-body
https://www.benchchem.com/product/b567031?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b567031?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


of a chloro group, a phenol, and a methylsulfonylphenyl moiety provides multiple reaction sites

for further chemical modification. Its structural similarity to precursors of commercial triketone

herbicides suggests its primary utility lies within the agrochemical industry. This guide aims to

consolidate the known information and provide a framework for future research and

development.

Chemical and Physical Properties
The fundamental properties of 2-Chloro-4-(4-methylsulfonylphenyl)phenol are summarized

below. This information is primarily sourced from chemical supplier databases, as dedicated

research publications on its physicochemical characterization are not readily available.

Property Value Source

CAS Number 20945-65-7 [1]

Molecular Formula C₇H₇ClO₃S [1]

Molecular Weight 206.65 g/mol [1]

Appearance Solid (predicted)

Boiling Point
High boiling point (specific

value not reported)
[2]

Synthesis and Experimental Protocols
Detailed, peer-reviewed synthesis protocols for 2-Chloro-4-(4-methylsulfonylphenyl)phenol
are scarce. However, a synthesis route has been reported by chemical suppliers.

Postulated Synthesis of 2-Chloro-4-(4-
methylsulfonylphenyl)phenol
One reported method for the synthesis of 2-Chloro-4-(4-methylsulfonylphenyl)phenol
involves the use of hydrogen chloride and potassium perchlorate in an ethanol solvent at a

temperature range of 0 - 20 °C.[1] The precise starting materials and reaction mechanism are

not detailed in the available literature. A hypothetical reaction scheme is presented below.
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Precursor Phenol
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Caption: Postulated synthesis of 2-Chloro-4-(4-methylsulfonylphenyl)phenol.

Synthesis of a Structurally Related Compound: 2-chloro-
4-(methylsulfonyl)benzoic acid
The synthesis of the corresponding benzoic acid, a key intermediate for several herbicides, has

been described. This process starts from 2-chloro-4-(chlorosulfonyl)benzoyl chloride.

Experimental Protocol: A mixture of sodium sulfite (4.6 g, 37 mmol) and sodium bicarbonate

(12.3 g, 146 mmol) in 40 mL of water is heated to 75°C. To this slurry, 2-chloro-4-

(chlorosulfonyl)benzoyl chloride (10 g, 33 mmol) is added slowly. The mixture is stirred at 75°C

for 2 hours. Subsequently, the sodium salt of chloroacetic acid (6.4 g, 55 mmol) is added, and

the reaction is refluxed for 21 hours. After cooling, the reaction mixture is acidified with dilute

HCl and extracted with ethyl acetate. The organic layer is then dried with magnesium sulfate

and evaporated to yield 2-chloro-4-(methylsulfonyl)benzoic acid as a white solid.[2]

2-chloro-4-(chlorosulfonyl)benzoyl chloride

Intermediate Sulfinate

Step 1

Sodium sulfite,
Sodium bicarbonate,

Water, 75°C
2-chloro-4-(methylsulfonyl)benzoic acid

Step 2

Sodium chloroacetate,
Reflux
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Caption: Synthesis pathway for 2-chloro-4-(methylsulfonyl)benzoic acid.

Biological Activity and Mechanism of Action
Direct biological activity data for 2-Chloro-4-(4-methylsulfonylphenyl)phenol is not available

in the public domain. However, its structural features strongly suggest its role as a precursor to

triketone herbicides.

Triketone Herbicides
Triketone herbicides, such as Tembotrione and Topramezone, are a class of agrochemicals

used to control broadleaf and grass weeds in crops like corn. The chemical structure of these

herbicides often includes a substituted phenyl ring that is structurally related to 2-Chloro-4-(4-
methylsulfonylphenyl)phenol.

Herbicide Chemical Structure Target Weeds

Tembotrione

2-[2-chloro-4-

(methylsulfonyl)-3-[(2,2,2-

trifluoroethoxy)methyl]benzoyl]

-1,3-cyclohexanedione

Broadleaf and grass weeds

Topramezone --INVALID-LINK--methanone Broadleaf and grass weeds

Mechanism of Action: HPPD Inhibition
Triketone herbicides act by inhibiting the enzyme 4-hydroxyphenylpyruvate dioxygenase

(HPPD).[1] HPPD is a key enzyme in the biochemical pathway responsible for the synthesis of

plastoquinones and tocopherols in plants. These molecules are essential for carotenoid

biosynthesis.

The inhibition of HPPD leads to a depletion of carotenoids. Carotenoids are vital for protecting

chlorophyll from photo-oxidation. Without carotenoids, chlorophyll is rapidly destroyed by

sunlight, leading to the characteristic bleaching or whitening of the plant tissues, followed by

necrosis and death.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 6 Tech Support

https://www.benchchem.com/product/b567031?utm_src=pdf-body-img
https://www.benchchem.com/product/b567031?utm_src=pdf-body
https://www.benchchem.com/product/b567031?utm_src=pdf-body
https://www.benchchem.com/product/b567031?utm_src=pdf-body
https://eureka.patsnap.com/blog/tembotrione-synthesis-process/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b567031?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Tyrosine

4-Hydroxyphenylpyruvate
Dioxygenase (HPPD)

Homogentisate

Plastoquinones &
Tocopherols

Carotenoid Biosynthesis

Chlorophyll Protection Chlorophyll Degradation
(Bleaching)

Depletion leads to

Healthy Photosynthesis

Triketone Herbicide
(e.g., Tembotrione)

Plant Death

Click to download full resolution via product page

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 6 Tech Support

https://www.benchchem.com/product/b567031?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b567031?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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